Cas no 2001959-41-5 (6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid)

• Product Name: 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid
• CAS No: 2001959-41-5
• MF: C₁₀H₉F₂NO₃
• MW: 229.180169820786
• CID: 6313196
• PubChem ID: 155823301
• Update Time: 2025-10-30

6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid
• EN300-763947
• 2001959-41-5
• 6,6-difluoro-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

• Inchi： 1S/C10H9F2NO3/c11-10(12)2-1-7-5(4-10)3-6(9(15)16)8(14)13-7/h3H,1-2,4H2,(H,13,14)(H,15,16)
• InChI Key： DEJLUUXBJCBJBQ-UHFFFAOYSA-N
• SMILES： FC1(CC2C=C(C(=O)O)C(NC=2CC1)=O)F

Computed Properties

• Exact Mass: 229.05504947g/mol
• Monoisotopic Mass: 229.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid

Introduction to 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No: 2001959-41-5)

6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid, identified by its CAS number 2001959-41-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of fluorine atoms in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The chemical structure of 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid consists of a quinoline ring system with two fluorine substituents at the 6-position and an oxo group at the 2-position. Additionally, a carboxylic acid functional group is present at the 3-position. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets. The fluorine atoms can enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated quinolines due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit promising activities against infectious diseases, cancer, and neurological disorders. The unique electronic properties of fluorine atoms can modulate the pharmacokinetic and pharmacodynamic profiles of drugs, leading to improved therapeutic outcomes.

One of the most compelling aspects of 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid is its potential as a building block for more complex drug molecules. Researchers have utilized this compound in the synthesis of derivatives with enhanced biological activity. For instance, modifications at the 3-position carboxylic acid group have led to the development of novel inhibitors targeting specific enzymes involved in pathogenic processes.

The synthesis of 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce the fluorine atoms and other functional groups with precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing this complex molecule.

The pharmacological properties of 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid have been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential efficacy against various disease models. For example, derivatives of this compound have shown inhibitory activity against enzymes overexpressed in cancer cells. Additionally, studies suggest that it may exhibit antiviral properties by interfering with viral replication mechanisms.

The role of fluorine atoms in modulating drug interactions cannot be overstated. In many cases, the presence of fluorine enhances binding affinity to biological targets by improving lipophilicity and reducing metabolic degradation. This has led to the development of several fluoroquinolone antibiotics that are highly effective against bacterial infections. The principles behind these successes are being applied to other therapeutic areas where 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid may find utility.

In conclusion, 6,6-Difluoro-2-oxo-1,5,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No: 2001959-41-5) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, 6 ,6 -Difluoro -2 -oxo -1 ,5 ,7 ,8 -tetrahydroquinoline -3 -carboxylic acid will likely play an increasingly important role in addressing unmet medical needs.